Cas no 850916-12-0 (4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one)

• Product Name: 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• CAS No: 850916-12-0
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5843906
• PubChem ID: 4282871
• Update Time: 2025-11-06

4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-2-thioxo-2,3,4,6,7,8-hexahydroquinazolin-5(1H)-one
• 5(1H)-Quinazolinone, 4-(4-ethoxyphenyl)-2,3,4,6,7,8-hexahydro-2-thioxo-
• ZINC00214869
• F0581-0472
• 4-(4-ethoxyphenyl)-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one
• ZINC00214864
• 850916-12-0
• AKOS024585343
• SR-01000092961-1
• 4-(4-ethoxyphenyl)-2-sulfanylidene-1,3,4,6,7,8-hexahydroquinazolin-5-one
• 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
• SR-01000092961

• Inchi： 1S/C16H18N2O2S/c1-2-20-11-8-6-10(7-9-11)15-14-12(17-16(21)18-15)4-3-5-13(14)19/h6-9,15H,2-5H2,1H3,(H2,17,18,21)
• InChI Key： CDBPFQKHNORVQQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C(OCC)C=C2)NC1=S

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one

Research Brief on 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one (CAS: 850916-12-0)

Recent studies have highlighted the growing interest in the compound 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one (CAS: 850916-12-0) due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring a quinazolinone core, has been investigated for its unique pharmacological properties, including its role as a kinase inhibitor and its potential in targeting various disease pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

The synthesis and characterization of 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the compound. Additionally, X-ray crystallography has been utilized to elucidate its three-dimensional conformation, which is critical for understanding its binding interactions with biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key enzymatic pathways. Notably, it has shown promising activity against certain kinases implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer therapeutics.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as solubility and off-target effects remain to be addressed in subsequent studies.

In conclusion, 4-(4-ethoxyphenyl)-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one represents a promising scaffold for drug discovery, particularly in the realm of kinase inhibitors. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in various disease models. Future studies will likely focus on structure-activity relationship (SAR) analyses and the development of derivatives with enhanced efficacy and safety profiles.